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Compound of Interest

Compound Name: Fmoc-N-Me-Thr(tBu)-OH

Cat. No.: B557330

This guide provides essential physicochemical data for Fmoc-N-Me-Thr(tBu)-OH, a commonly
used amino acid derivative in solid-phase peptide synthesis. The information is intended for
researchers, scientists, and professionals in the field of drug development and peptide
chemistry.

Physicochemical Data

The key quantitative properties of Fmoc-N-Me-Thr(tBu)-OH are summarized in the table below
for easy reference.

Property Value

Molecular Formula C24H29NOs
Molecular Weight 411.49 g/mol [1][2]
CAS Number 117106-20-4[1][2]

Structural Components

The chemical structure of Fmoc-N-Me-Thr(tBu)-OH is comprised of several key functional
groups that dictate its reactivity and application in peptide synthesis. The logical relationship
between these components is illustrated in the following diagram.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b557330?utm_src=pdf-interest
https://www.benchchem.com/product/b557330?utm_src=pdf-body
https://www.benchchem.com/product/b557330?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/773190
https://advancedchemtech.com/product/fmoc-n-me-thrtbu-oh/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/773190
https://advancedchemtech.com/product/fmoc-n-me-thrtbu-oh/
https://www.benchchem.com/product/b557330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

rotects a-amino
B >

Fmoc Group

Fmoc-N-Me- modifies backbone
Thr(tBu)-OH N-Methyl Group

core amino acid

> Threonine protects hydroxyl tert-Butyl
Backbone Protecting Group

Click to download full resolution via product page

Caption: Logical relationship of the components of Fmoc-N-Me-Thr(tBu)-OH.
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This document is intended for informational purposes only and does not constitute a
specification sheet. For experimental use, please refer to the manufacturer's certificate of
analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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